Cas no 266690-58-8 (Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)-)

• Product Name: Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)-
• CAS No: 266690-58-8
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 6795170
• PubChem ID: 131876941
• Update Time: 2025-08-04

Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)-
• H-D-Cha-OBzl*HCl
• benzyl (2R)-2-amino-3-cyclohexylpropanoate;hydrochloride
• MFCD11041241
• Benzyl (R)-2-amino-3-cyclohexylpropanoate hydrochloride
• H-D-Cha-OBzl.HCl
• 266690-58-8

• Inchi： 1S/C16H23NO2.ClH/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14;/h2,5-6,9-10,13,15H,1,3-4,7-8,11-12,17H2;1H/t15-;/m1./s1
• InChI Key： YREMEFMGLSOHFK-XFULWGLBSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C([C@@H](CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 297.1495567g/mol
• Monoisotopic Mass: 297.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)-

Compound Overview: Cyclohexanepropanoic Acid, Alpha-Amino-, Phenylmethyl Ester, Hydrochloride (1:1), (AlphaR)-

Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)- is a complex organic compound with the CAS number 266690-58-8. This compound is a derivative of cyclohexanepropanoic acid, which is characterized by its cyclohexane ring structure and a propanoic acid side chain. The alpha-amino group introduces additional functional complexity, while the phenylmethyl ester moiety adds aromaticity and potential bioavailability. The hydrochloride salt form indicates that this compound is typically used in its protonated form, which may enhance its stability and solubility properties.

The stereochemistry of this compound is specified as (alphaR)-, which refers to the configuration of the chiral center at the alpha-carbon. This stereochemistry is critical in determining the compound's pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in ensuring efficacy and minimizing adverse effects. The (alphaR)-configuration may play a significant role in the compound's interaction with biological targets such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and stereochemical control. For instance, researchers have employed asymmetric catalysis to achieve high enantiomeric excess in the synthesis of similar compounds. These methods are particularly relevant for producing enantiopure materials required for pharmacological studies.

In terms of biological activity, Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)- has been investigated for its potential as a drug candidate. Preclinical studies suggest that this compound may exhibit modulatory effects on key cellular pathways involved in neurodegenerative diseases. For example, research has demonstrated that derivatives of cyclohexanepropanoic acid can influence glutamate receptor activity, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the phenylmethyl ester group enhances lipophilicity, potentially improving the compound's ability to cross biological membranes. This property is crucial for drugs targeting central nervous system disorders where brain penetration is essential. Recent pharmacokinetic studies have focused on optimizing delivery systems to maximize bioavailability while minimizing systemic side effects.

The hydrochloride salt form of this compound also plays a role in its formulation properties. Salt selection is a critical step in drug development, as it can influence stability, solubility, and bioavailability. The 1:1 stoichiometry between the base and hydrochloride ensures optimal ionization states for various applications.

In conclusion, Cyclohexanepropanoic acid, alpha-amino-, phenylmethyl ester, hydrochloride (1:1), (alphaR)- represents a promising lead compound in drug discovery efforts targeting neurodegenerative diseases. Its unique structural features and stereochemistry make it an attractive candidate for further preclinical and clinical evaluation. Continued research into its synthesis optimization and biological activity will undoubtedly contribute to advancing therapeutic options for these debilitating conditions.